1-{7-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride

• Molecular Formula: C9H12Cl3N3
• Molecular Weight: 268.6 g/mol
• IUPAC Name: (7-chloro-2-methylimidazo[1,2-a]pyridin-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H10ClN3.2ClH/c1-6-8(5-11)13-3-2-7(10)4-9(13)12-6;;/h2-4H,5,11H2,1H3;2*1H
• InChI Key: AKYHIYIBLADOCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC(=CC2=N1)Cl)CN.Cl.Cl

Description

1-{7-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family These compounds are known for their diverse biological activities and are widely used in pharmaceutical and chemical research

Preparation Methods

The synthesis of 1-{7-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride involves several steps:

• Synthetic Routes

  Condensation Reactions: The initial step often involves the condensation of 2-aminopyridine with an appropriate aldehyde or ketone to form the imidazo[1,2-a]pyridine core.

• Industrial Production Methods

  • Industrial production often employs continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions, such as temperature and pressure, is crucial for large-scale synthesis .

Chemical Reactions Analysis

1-{7-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride undergoes various chemical reactions:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂), leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄), resulting in the formation of reduced derivatives.

Substitution: The chlorine atom in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Scientific Research Applications

1-{7-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial and antifungal properties, making it useful in biological studies.

Medicine: It has potential therapeutic applications, particularly in the development of anti-cancer and anti-inflammatory drugs.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-{7-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride involves its interaction with specific molecular targets:

Molecular Targets: The compound binds to enzymes and receptors, inhibiting their activity and leading to therapeutic effects.

Pathways Involved: It affects various signaling pathways, including those involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

1-{7-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride can be compared with other similar compounds:

• Similar Compounds

  • 2-Methylimidazo[1,2-a]pyridine
  • 7-Methylimidazo[1,2-a]pyridine
  • 2-Chloroimidazo[1,2-a]pyridine